Cas no 1170357-94-4 (4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid)

• Product Name: 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid
• CAS No: 1170357-94-4
• MF: C₁₇H₁₆N₂O₃
• MW: 296.320544242859
• MDL: MFCD14281922
• CID: 4682867
• Update Time: 2025-05-20

4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid
• 4-{5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl}benzoic acid
• 4-{5-[(Cyclobutylcarbonyl)amino]-pyridin-2-yl}benzoic acid
• benzoic acid, 4-[5-[(cyclobutylcarbonyl)amino]-2-pyridinyl]-

• MDL： MFCD14281922
• Inchi： 1S/C17H16N2O3/c20-16(12-2-1-3-12)19-14-8-9-15(18-10-14)11-4-6-13(7-5-11)17(21)22/h4-10,12H,1-3H2,(H,19,20)(H,21,22)
• InChI Key： ODOFDVRASRWIRK-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1C=NC(C2C=CC(C(=O)O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 296.116
• Monoisotopic Mass: 296.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid

Introduction to 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid (CAS No. 1170357-94-4)

4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid, identified by its CAS number 1170357-94-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid moiety linked to a pyridine ring substituted with a cyclobutylcarbonyl group and an amino function. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The benzoic acid component of 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid is a well-known pharmacophore that contributes to the compound's solubility, stability, and potential interaction with biological targets. Benzoic acid derivatives have been widely studied for their antimicrobial, anti-inflammatory, and analgesic properties. In particular, the presence of the amino group in the cyclobutylcarbonyl moiety enhances the compound's ability to engage with various enzymes and receptors, which is crucial for modulating biological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules more accurately. Studies have indicated that 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer progression. The cyclobutylcarbonyl group, in particular, has been shown to stabilize the transition states of enzymatic reactions, making it an effective scaffold for designing potent inhibitors.

In addition to its potential applications in oncology, 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid has shown promise in the treatment of neurological disorders. The pyridine ring is a common feature in many neuroactive compounds, and its substitution pattern can significantly influence the compound's pharmacological profile. Preliminary studies suggest that this compound may interact with neurotransmitter receptors, potentially leading to novel therapeutic strategies for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex framework of the molecule efficiently. These techniques not only improve yield but also enhance the purity of the final product, which is essential for subsequent biological evaluations.

One of the key challenges in working with 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid is its solubility in common organic solvents. However, recent innovations in solubilization techniques have overcome this limitation, allowing researchers to perform detailed spectroscopic and chromatographic analyses. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) have been instrumental in characterizing the compound's structure and purity.

The pharmacokinetic properties of 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid are another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Animal models have been utilized to assess these parameters, providing valuable insights into the compound's behavior in vivo.

Recent clinical trials have begun to explore the potential of 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid as a therapeutic agent. These trials focus on evaluating its safety profile and efficacy in treating various diseases. The results from these studies are expected to provide critical data for regulatory approval and commercialization efforts.

The future direction of research on 4-(5-[(Cyclobutylcarbonyl)amino]pyridin-2-yl)benzoic acid includes further optimization of its chemical structure to enhance its pharmacological properties. By leveraging structure-based drug design principles, researchers aim to develop analogs with improved potency, selectivity, and bioavailability. Additionally, exploring new synthetic routes could reduce production costs and improve scalability.

In conclusion,4-(5-[((Cyclobutylcarbonyl)amino]pyridin - 2 - y l ) ben z o i c ac i d (CAS No . 1170357 - 94 - 4 ) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , combined with promising preclinical data , position it as a valuable candidate for further development . As research continues , this compound holds great potential for contributing to novel therapeutic interventions across multiple disease areas .